6-Oxospiro[2.5]octane-1-carboxylic acid

• IUPAC Name: 6-oxospiro[2.5]octane-2-carboxylic acid
• InChI: InChI=1S/C9H12O3/c10-6-1-3-9(4-2-6)5-7(9)8(11)12/h7H,1-5H2,(H,11,12)
• InChI Key: XWPWZXQXQJZMFU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCC1=O)CC2C(=O)O
• Molecular Formula: C9H12O3
• Molecular Weight: 168.19 g/mol

Description

6-Oxospiro[2.5]octane-1-carboxylic acid is a chemical compound with the CAS Number: 1782521-95-2. It is a powder in physical form.

Molecular Structure Analysis

The molecular structure of this compound is represented by the InChI code: 1S/C9H12O3/c10-6-1-3-9(4-2-6)5-7(9)8(11)12/h7H,1-5H2,(H,11,12). The molecular weight of this compound is 168.19.

Physical And Chemical Properties Analysis

The physical form of this compound is a powder. It has a molecular weight of 168.19. The compound should be stored at a temperature of 4 degrees Celsius.

Scientific Research Applications

Synthesis and Stereochemistry

The synthesis and stereochemical analysis of various 1-oxa-6-heteraspiro[2.5]octanes, including derivatives related to 6-oxospiro[2.5]octane-1-carboxylic acid, have been extensively studied. For instance, Satyamurthy et al. (1984) reported the synthesis of several 1-oxa-6-heteraspiro[2.5]octanes. Their study involved stereochemical analysis via NMR studies and single crystal X-ray diffraction, providing insights into the structures of these compounds (Satyamurthy et al., 1984).

Oxidation and Catalysis

Efficient oxidation of alcohols to carbonyl compounds with molecular oxygen catalyzed by N-hydroxyphthalimide (NHPI) combined with a Co species has been developed, highlighting potential applications in organic synthesis and chemical transformations (Iwahama et al., 2000).

Inhibition Performances for Corrosion Protection

Spirocyclopropane derivatives, including structures related to this compound, have shown promise as inhibitors for mild steel corrosion in acidic solutions. This research is part of the effort to discover green and environmentally friendly substances for corrosion protection (Chafiq et al., 2020).

Synthesis and Properties of Derivatives

The conversion of 1-oxaspiro[2,5]octane-2-carboxylic acid nitrite by the action of sodium malonate in toluene to various derivatives has been explored, showcasing the versatility of these compounds in organic synthesis (Kuroyan et al., 1991).

Supramolecular Aggregation

The crystal structures of hydroxycarboxylic acid derivatives, including 7,7-dicyclobutyl-5-hydroxymethyl-6-oxabicyclo[3.2.1]octane-1-carboxylic acid, have been investigated to understand the impact of the conformation of hydroxymethyl groups on the dimensionality of supramolecular structures (Foces-Foces et al., 2005).

Safety and Hazards

The safety information for 6-Oxospiro[2.5]octane-1-carboxylic acid includes several hazard statements: H315, H319, H335. The precautionary statements include: P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.